Cas no 1049389-60-7 (N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1049389-60-7
• MF: C₂₀H₁₆FNO₃
• MW: 337.344348907471
• CID: 5980008
• PubChem ID: 42266041
• Update Time: 2025-05-25

N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide
• N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-oxochromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-2-oxo-
• N-((1-(4-fluorophenyl)cyclopropyl)methyl)-2-oxo-2H-chromene-3-carboxamide
• AKOS024504060
• VU0639873-1
• F5263-0599
• 1049389-60-7
• N-{[1-(4-fluorophenyl)cyclopropyl]methyl}-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C20H16FNO3/c21-15-7-5-14(6-8-15)20(9-10-20)12-22-18(23)16-11-13-3-1-2-4-17(13)25-19(16)24/h1-8,11H,9-10,12H2,(H,22,23)
• InChI Key： WTSFAWCLOCANDI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NCC1(C2=CC=C(F)C=C2)CC1)=O

Computed Properties

• Exact Mass: 337.11142153g/mol
• Monoisotopic Mass: 337.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 580.7±50.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide

Introduction to N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1049389-60-7)

N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide, a compound with the chemical identifier CAS No. 1049389-60-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The structural composition of N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide is notable for its integration of several key pharmacophoric elements. The presence of a 4-fluorophenyl group contributes to the molecule's electronic properties, enhancing its binding affinity and selectivity. This fluorine substitution is a common feature in modern drug design, leveraging its ability to modulate metabolic stability and receptor interaction.

Furthermore, the cyclopropylmethyl moiety introduces a rigid, three-membered ring structure, which can significantly influence the conformational flexibility and spatial orientation of the molecule. This feature is particularly important in designing compounds that require precise interaction with biological targets, such as enzymes or receptors. The chromene core, with its oxygenated heterocyclic system, adds another layer of complexity, offering potential for diverse biological activities.

In recent years, there has been a growing interest in chromene derivatives due to their demonstrated pharmacological properties. Studies have shown that chromenes exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial effects. The incorporation of a carboxamide group in N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide further extends its potential therapeutic applications by enhancing solubility and improving bioavailability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in developing novel pharmaceutical entities.

Recent research has begun to explore the pharmacological profile of N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide in various disease models. Preliminary studies have indicated promising results in inhibiting certain enzymatic pathways associated with inflammation and oxidative stress. The fluorine substituent plays a crucial role in modulating these interactions, suggesting that this compound may have therapeutic potential in conditions such as arthritis and neurodegenerative diseases.

The structural features of this molecule also make it an attractive candidate for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to target specific disease mechanisms more effectively. This flexibility underscores the importance of having a robust scaffold like N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide for developing next-generation pharmaceuticals.

In conclusion, N-{1-(4-fluorophenyl)cyclopropylmethyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1049389-60-7) represents a compelling example of how structural innovation can lead to the discovery of novel therapeutic agents. Its unique combination of pharmacophoric elements and promising preclinical data position it as a valuable compound for further investigation in drug development. As research continues to uncover new applications and optimize its properties, this molecule is poised to make significant contributions to the field of medicinal chemistry.